Cas no 886906-70-3 (2-{2-(3,5-dimethoxyphenyl)methanesulfonyl-1H-1,3-benzodiazol-1-yl}-N,N-bis(propan-2-yl)acetamide)

2-{2-(3,5-dimethoxyphenyl)methanesulfonyl-1H-1,3-benzodiazol-1-yl}-N,N-bis(propan-2-yl)acetamide Chemical and Physical Properties
Names and Identifiers
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- 1H-Benzimidazole-1-acetamide, 2-[[(3,5-dimethoxyphenyl)methyl]sulfonyl]-N,N-bis(1-methylethyl)-
- 2-{2-(3,5-dimethoxyphenyl)methanesulfonyl-1H-1,3-benzodiazol-1-yl}-N,N-bis(propan-2-yl)acetamide
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- Inchi: 1S/C24H31N3O5S/c1-16(2)27(17(3)4)23(28)14-26-22-10-8-7-9-21(22)25-24(26)33(29,30)15-18-11-19(31-5)13-20(12-18)32-6/h7-13,16-17H,14-15H2,1-6H3
- InChI Key: CTXLNDJIDBTQOY-UHFFFAOYSA-N
- SMILES: C1(S(CC2=CC(OC)=CC(OC)=C2)(=O)=O)N(CC(N(C(C)C)C(C)C)=O)C2=CC=CC=C2N=1
2-{2-(3,5-dimethoxyphenyl)methanesulfonyl-1H-1,3-benzodiazol-1-yl}-N,N-bis(propan-2-yl)acetamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F2640-0638-20μmol |
2-{2-[(3,5-dimethoxyphenyl)methanesulfonyl]-1H-1,3-benzodiazol-1-yl}-N,N-bis(propan-2-yl)acetamide |
886906-70-3 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
Life Chemicals | F2640-0638-2μmol |
2-{2-[(3,5-dimethoxyphenyl)methanesulfonyl]-1H-1,3-benzodiazol-1-yl}-N,N-bis(propan-2-yl)acetamide |
886906-70-3 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
Life Chemicals | F2640-0638-15mg |
2-{2-[(3,5-dimethoxyphenyl)methanesulfonyl]-1H-1,3-benzodiazol-1-yl}-N,N-bis(propan-2-yl)acetamide |
886906-70-3 | 90%+ | 15mg |
$89.0 | 2023-05-16 | |
Life Chemicals | F2640-0638-10μmol |
2-{2-[(3,5-dimethoxyphenyl)methanesulfonyl]-1H-1,3-benzodiazol-1-yl}-N,N-bis(propan-2-yl)acetamide |
886906-70-3 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
Life Chemicals | F2640-0638-10mg |
2-{2-[(3,5-dimethoxyphenyl)methanesulfonyl]-1H-1,3-benzodiazol-1-yl}-N,N-bis(propan-2-yl)acetamide |
886906-70-3 | 90%+ | 10mg |
$79.0 | 2023-05-16 | |
Life Chemicals | F2640-0638-20mg |
2-{2-[(3,5-dimethoxyphenyl)methanesulfonyl]-1H-1,3-benzodiazol-1-yl}-N,N-bis(propan-2-yl)acetamide |
886906-70-3 | 90%+ | 20mg |
$99.0 | 2023-05-16 | |
Life Chemicals | F2640-0638-50mg |
2-{2-[(3,5-dimethoxyphenyl)methanesulfonyl]-1H-1,3-benzodiazol-1-yl}-N,N-bis(propan-2-yl)acetamide |
886906-70-3 | 90%+ | 50mg |
$160.0 | 2023-05-16 | |
Life Chemicals | F2640-0638-25mg |
2-{2-[(3,5-dimethoxyphenyl)methanesulfonyl]-1H-1,3-benzodiazol-1-yl}-N,N-bis(propan-2-yl)acetamide |
886906-70-3 | 90%+ | 25mg |
$109.0 | 2023-05-16 | |
Life Chemicals | F2640-0638-1mg |
2-{2-[(3,5-dimethoxyphenyl)methanesulfonyl]-1H-1,3-benzodiazol-1-yl}-N,N-bis(propan-2-yl)acetamide |
886906-70-3 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
Life Chemicals | F2640-0638-30mg |
2-{2-[(3,5-dimethoxyphenyl)methanesulfonyl]-1H-1,3-benzodiazol-1-yl}-N,N-bis(propan-2-yl)acetamide |
886906-70-3 | 90%+ | 30mg |
$119.0 | 2023-05-16 |
2-{2-(3,5-dimethoxyphenyl)methanesulfonyl-1H-1,3-benzodiazol-1-yl}-N,N-bis(propan-2-yl)acetamide Related Literature
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Yu-Dong Zhang,Jing Ping,Qi-Wei Wu,Hong-Bing Pan,Xing-He Fan,Zhihao Shen,Qi-Feng Zhou Polym. Chem., 2017,8, 1689-1698
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Maxime Melikian,Johannes Gramüller,Johnny Hioe,Julian Greindl,Ruth M. Gschwind Chem. Sci., 2019,10, 5226-5234
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Chengqiang Wang,Haixia Xu,Chun Liu,Ziyue Peng,Ruoxing Min,Jianjun Li,Yanglei Jin,Yihan Wang,Zhihao Li,Lixin Zhu Biomater. Sci., 2021,9, 3005-3018
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Shamseer Kulangara Kandi,Sunny Manohar,Christian E. Vélez Gerena,Beatriz Zayas,Sanjay V. Malhotra,Diwan S. Rawat New J. Chem., 2015,39, 224-234
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Wolfgang Schrader,Saroj K. Panda,Klaus J. Brockmann,Thorsten Benter Analyst, 2008,133, 867-869
Additional information on 2-{2-(3,5-dimethoxyphenyl)methanesulfonyl-1H-1,3-benzodiazol-1-yl}-N,N-bis(propan-2-yl)acetamide
Compound CAS No 886906-70-3: 2-{2-(3,5-Dimethoxyphenyl)methanesulfonyl-1H-1,3-benzodiazol-1-yl}-N,N-bis(propan-2-yl)acetamide
The compound with CAS No 886906-70-3, known as 2-{2-(3,5-Dimethoxyphenyl)methanesulfonyl-1H-1,3-benzodiazol-1-yl}-N,N-bis(propan-2-yl)acetamide, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound is characterized by its complex structure, which includes a benzodiazole core, a methanesulfonyl group, and dimethoxyphenyl substituents. The presence of these functional groups suggests that the molecule may exhibit unique chemical and biological properties.
Recent studies have highlighted the importance of benzodiazole derivatives in drug discovery and material science. The methanesulfonyl group in this compound is known to enhance the stability and solubility of molecules, making them more suitable for pharmaceutical applications. Additionally, the dimethoxyphenyl substituents are associated with antioxidant and anti-inflammatory activities, which could be beneficial in therapeutic contexts.
The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions and coupling reactions. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling to optimize the production process. These methods not only improve yield but also reduce the environmental impact of the synthesis.
In terms of biological activity, preliminary assays have shown that this compound exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. This suggests potential applications in the development of anti-inflammatory drugs. Furthermore, its structural similarity to known bioactive compounds indicates that it could serve as a lead molecule for further optimization.
From a materials science perspective, the unique electronic properties of this compound make it a candidate for use in organic electronics. The benzodiazole core is known to contribute to high electron mobility, which is essential for applications such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent studies have explored the integration of this compound into thin-film transistor structures, demonstrating promising results.
The environmental impact of this compound has also been a topic of interest. Researchers have investigated its biodegradability and toxicity profiles under various conditions. Initial findings suggest that it has low acute toxicity but may require further testing to fully assess its environmental footprint.
In conclusion, 2-{2-(3,5-Dimethoxyphenyl)methanesulfonyl-1H-1,3-benzodiazol-1-yl}-N,N-bis(propan-2-yl)acetamide (CAS No 886906-70-3) is a versatile compound with diverse potential applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for both academic research and industrial development. As ongoing studies continue to uncover its properties and capabilities, this compound is poised to play a significant role in advancing science and technology.
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